Cas no 1805683-18-4 (4-Methyl-3-nitrophenylpropanal)

• Product Name: 4-Methyl-3-nitrophenylpropanal
• CAS No: 1805683-18-4
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5007465
• PubChem ID: 165779030
• Update Time: 2025-05-19

4-Methyl-3-nitrophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-nitrophenylpropanal

• Inchi： 1S/C10H11NO3/c1-7-3-4-9(8(2)6-12)5-10(7)11(13)14/h3-6,8H,1-2H3
• InChI Key： JSIYOSYEABJDTR-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 2.1
• Topological Polar Surface Area: 62.9

Additional information on 4-Methyl-3-nitrophenylpropanal

Introduction to 4-Methyl-3-nitrophenylpropanal (CAS No. 1805683-18-4)

4-Methyl-3-nitrophenylpropanal, identified by its Chemical Abstracts Service (CAS) number 1805683-18-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aldehyde derivative, featuring a nitro-substituted aromatic ring and a methylated propanal side chain, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 4-Methyl-3-nitrophenylpropanal consists of a benzene ring substituted with a nitro group at the 3-position and a methyl group at the 4-position, attached to a propanal moiety. This configuration imparts distinct reactivity patterns, making it a versatile building block for constructing more complex molecules. The presence of the nitro group enhances electrophilic aromatic substitution reactions, while the aldehyde functionality allows for further derivatization via condensation, oxidation, or reduction pathways.

In recent years, 4-Methyl-3-nitrophenylpropanal has been explored in the development of novel therapeutic agents due to its ability to serve as a precursor for bioactive molecules. Its applications span across multiple domains, including agrochemicals, flavoring agents, and pharmaceuticals. Notably, researchers have leveraged its structural features to design compounds with potential antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of 4-Methyl-3-nitrophenylpropanal is its role in medicinal chemistry as a scaffold for drug discovery. The nitro group can be selectively reduced to an amine, enabling the introduction of polar functionalities that enhance binding affinity to biological targets. Additionally, the aldehyde group provides a site for Schiff base formation, which has been utilized in the synthesis of metal chelators and enzyme inhibitors. These attributes have positioned 4-Methyl-3-nitrophenylpropanal as a key intermediate in the pursuit of next-generation therapeutics.

Recent advancements in synthetic methodologies have further expanded the utility of 4-Methyl-3-nitrophenylpropanal. Catalytic processes, such as transition-metal-catalyzed cross-coupling reactions, have enabled efficient modifications of its aromatic core. These techniques have allowed chemists to introduce diverse substituents with precision, facilitating the rapid assembly of structurally diverse libraries for high-throughput screening.

The compound's relevance is also underscored by its incorporation into innovative drug candidates targeting neurological disorders. Studies have demonstrated that derivatives of 4-Methyl-3-nitrophenylpropanal exhibit promising neuroprotective effects by modulating key signaling pathways involved in neurodegeneration. The ability to fine-tune its pharmacophore through structural modifications has opened new avenues for developing treatments against conditions such as Alzheimer's disease and Parkinson's disease.

In addition to pharmaceutical applications, 4-Methyl-3-nitrophenylpropanal has found utility in materials science. Its ability to participate in polymerization reactions makes it a candidate for creating advanced coatings and adhesives with enhanced durability and chemical resistance. The nitro group's interaction with various matrices also allows for functionalization strategies that improve material performance in demanding environments.

The synthesis of 4-Methyl-3-nitrophenylpropanal itself is an area of active research, with efforts focused on optimizing yield and purity through green chemistry principles. Recent reports highlight the use of biocatalysis and flow chemistry techniques to achieve scalable production under mild conditions. These innovations align with global trends toward sustainable manufacturing practices in the chemical industry.

From a regulatory perspective, 4-Methyl-3-nitrophenylpropanal (CAS No. 1805683-18-4) benefits from well-established safety profiles when handled under appropriate conditions. Its application in research settings adheres to stringent guidelines designed to ensure worker safety and environmental protection. As demand for specialized intermediates grows, ongoing studies continue to refine handling protocols and waste management strategies.

The future prospects for 4-Methyl-3-nitrophenylpropanal are bright, with ongoing investigations exploring its potential in emerging fields such as precision medicine and nanotechnology. By integrating computational modeling with experimental validation, researchers aim to unlock new applications that harness its unique chemical properties. This interdisciplinary approach promises to drive innovation across multiple scientific disciplines.